Cas no 2354167-62-5 (tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate
• CAS No: 2354167-62-5
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 6396675
• PubChem ID: 165913853
• Update Time: 2025-10-30

tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate
• 2354167-62-5
• EN300-7278107

• Inchi： 1S/C11H12BrF2NO2/c1-11(2,3)17-10(16)15-8-5-6(13)4-7(14)9(8)12/h4-5H,1-3H3,(H,15,16)
• InChI Key： UTCKTXHHJJESHH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 307.00195g/mol
• Monoisotopic Mass: 307.00195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate

tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate (CAS No. 2354167-62-5): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate (CAS No. 2354167-62-5) is a valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of novel drugs and bioactive compounds. This compound, characterized by its unique chemical structure, has gained significant attention due to its potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate.

Chemical Structure and Properties

tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate is a derivative of carbamate with a tert-butyl group and a substituted phenyl ring. The presence of bromine and fluorine atoms on the phenyl ring imparts unique chemical properties to this compound. The bromine atom can serve as a versatile leaving group in various substitution reactions, while the fluorine atoms contribute to the compound's electronic and steric properties. These features make tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate an attractive building block for the synthesis of complex molecules.

Synthesis Methods

The synthesis of tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate typically involves several steps. One common approach is the reaction of 2-bromo-3,5-difluoroaniline with di-tert-butyldicarbonate (Boc₂O) in the presence of a base such as sodium bicarbonate or potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired carbamate derivative. The choice of solvent and reaction conditions can significantly influence the yield and purity of the product.

Applications in Pharmaceutical Synthesis

tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate has found extensive use in the synthesis of pharmaceutical compounds due to its functional versatility. For instance, it can be used as a key intermediate in the preparation of small molecule inhibitors targeting various biological pathways. Recent studies have highlighted its role in the development of drugs for treating neurological disorders, cancer, and inflammatory diseases.

A notable example is its application in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The bromine atom on the phenyl ring can be selectively replaced with other functional groups through palladium-catalyzed cross-coupling reactions, leading to a diverse array of derivatives with potential therapeutic activities.

Recent Research Advancements

The scientific community has made significant strides in understanding the potential applications of tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate. A recent study published in the Journal of Medicinal Chemistry explored its use as a scaffold for developing novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study, scientists at a leading pharmaceutical company investigated the use of tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate in the synthesis of small molecule modulators for G protein-coupled receptors (GPCRs). These receptors play crucial roles in various physiological processes and are important targets for drug discovery. The results showed that compounds derived from this intermediate exhibited high selectivity and potency towards specific GPCR subtypes.

Safety and Handling Considerations

While tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate is not classified as a hazardous material or controlled substance, it is important to handle it with care due to its reactivity and potential health effects. Standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times. Additionally, it is advisable to conduct reactions involving this compound under well-ventilated conditions or in a fume hood.

Conclusion

tert-butyl N-(2-bromo-3,5-difluorophenyl)carbamate (CAS No. 2354167-62-5) is a versatile intermediate with significant potential in pharmaceutical synthesis. Its unique chemical structure and functional groups make it an attractive building block for developing novel drugs and bioactive compounds. Recent research has highlighted its applications in various therapeutic areas, including antiviral agents and GPCR modulators. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field of medicinal chemistry.